Cas no 670252-81-0 (CARBAMIC ACID, [3-(4-HYDROXY-1-PIPERIDINYL)PROPYL]-, PHENYLMETHYL ESTER)

• Product name: CARBAMIC ACID, [3-(4-HYDROXY-1-PIPERIDINYL)PROPYL]-, PHENYLMETHYL ESTER
• CAS No: 670252-81-0
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 3407895
• PubChem ID: 21949207

CARBAMIC ACID, [3-(4-HYDROXY-1-PIPERIDINYL)PROPYL]-, PHENYLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CARBAMIC ACID, [3-(4-HYDROXY-1-PIPERIDINYL)PROPYL]-, PHENYLMETHYL ESTER
• Carbamic acid, [3-(4-hydroxy-1-piperidinyl)propyl]-, phenylmethyl ester (9CI)
• SCHEMBL5108553
• Benzyl N-(3-(4-hydroxypiperidino)propyl)carbamate
• ZBEZPEWSWMOGSF-UHFFFAOYSA-N
• 670252-81-0
• benzyl N-[3-(4-hydroxypiperidin-1-yl)propyl]carbamate
• EN300-28288733

• Inchi： InChI=1S/C16H24N2O3/c19-15-7-11-18(12-8-15)10-4-9-17-16(20)21-13-14-5-2-1-3-6-14/h1-3,5-6,15,19H,4,7-13H2,(H,17,20)
• InChI Key： ZBEZPEWSWMOGSF-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 292.17869263Da
• Monoisotopic Mass: 292.17869263Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8Ų
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on CARBAMIC ACID, [3-(4-HYDROXY-1-PIPERIDINYL)PROPYL]-, PHENYLMETHYL ESTER

Comprehensive Overview of CARBAMIC ACID, [3-(4-HYDROXY-1-PIPERIDINYL)PROPYL]-, PHENYLMETHYL ESTER (CAS No. 670252-81-0)

CARBAMIC ACID, [3-(4-HYDROXY-1-PIPERIDINYL)PROPYL]-, PHENYLMETHYL ESTER (CAS No. 670252-81-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique carbamate and piperidine functional groups, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and interaction with biological targets.

The molecular structure of CARBAMIC ACID, [3-(4-HYDROXY-1-PIPERIDINYL)PROPYL]-, PHENYLMETHYL ESTER includes a phenylmethyl ester moiety, which is known for its stability and versatility in synthetic chemistry. The presence of a 4-hydroxy-1-piperidinyl group further enhances its potential as a building block for more complex molecules. This combination of features makes it a valuable candidate for studies focusing on enzyme inhibition, receptor modulation, and other pharmacological mechanisms.

In recent years, the demand for high-purity chemical compounds like CAS No. 670252-81-0 has surged, driven by advancements in drug discovery and personalized medicine. Scientists and manufacturers are increasingly seeking reliable sources of this compound to support their research into neurological disorders, inflammatory diseases, and other health conditions. Its potential role in central nervous system (CNS) therapeutics is a particularly hot topic, as evidenced by frequent searches for "piperidine derivatives in CNS drugs" and "carbamate-based pharmaceuticals."

The synthesis and characterization of CARBAMIC ACID, [3-(4-HYDROXY-1-PIPERIDINYL)PROPYL]-, PHENYLMETHYL ESTER require meticulous attention to detail, as even minor impurities can affect its performance in biological assays. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure its purity and confirm its molecular structure. These methods are critical for meeting the stringent quality standards demanded by pharmaceutical companies and research institutions.

From an industrial perspective, the scalability of producing CAS No. 670252-81-0 is a key consideration. Innovations in green chemistry and sustainable synthesis have led to more efficient and environmentally friendly production methods. This aligns with the growing emphasis on eco-friendly pharmaceuticals and the reduction of hazardous waste in chemical manufacturing. Searches for "sustainable synthesis of carbamates" and "green chemistry in drug development" reflect this trend.

In addition to its pharmaceutical applications, CARBAMIC ACID, [3-(4-HYDROXY-1-PIPERIDINYL)PROPYL]-, PHENYLMETHYL ESTER is also studied for its potential in agricultural chemistry. Some researchers are investigating its use as a precursor for crop protection agents, leveraging its structural features to develop novel pesticides or herbicides. However, this area of research is still in its early stages, and further studies are needed to validate its efficacy and safety.

For those interested in sourcing CAS No. 670252-81-0, it is essential to collaborate with reputable suppliers who adhere to Good Manufacturing Practices (GMP) and provide comprehensive certificates of analysis (CoA). The compound's stability, solubility, and compatibility with other chemicals should also be carefully evaluated to ensure optimal performance in experimental settings.

In conclusion, CARBAMIC ACID, [3-(4-HYDROXY-1-PIPERIDINYL)PROPYL]-, PHENYLMETHYL ESTER (CAS No. 670252-81-0) represents a fascinating area of research with broad implications for pharmaceuticals, agriculture, and beyond. Its unique chemical properties and potential applications continue to inspire scientists and industry professionals alike, making it a compound worth watching in the coming years.